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Introduction
Ozone (O₃), a powerful oxidizing agent, is a cornerstone of various industrial processes,

primarily in disinfection and purification. Ozone hydrate, a clathrate in which ozone molecules

are trapped within a crystalline water lattice, represents a promising technological

advancement. This solid, ice-like material offers a stable and highly concentrated source of

ozone, potentially overcoming the limitations of traditional ozone generation and application

methods, such as the instability of ozone gas and the relatively low ozone concentrations in

ozonated water.

These application notes provide a comprehensive overview of the current and potential

industrial applications of ozone technology, with a special focus on the role of ozone hydrates

as a concentrated ozone source. Detailed protocols for laboratory-scale ozone hydrate
synthesis and the application of ozone in key industrial sectors are provided, supported by

quantitative data and process visualizations.
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Ozone Hydrate: Formation and Properties
Ozone hydrates are non-stoichiometric crystalline compounds where ozone molecules are

physically entrapped within the cavities of a hydrogen-bonded water framework. This method of

storing ozone can achieve significantly higher concentrations compared to dissolved ozone in

water or ice.

Key Properties of Ozone Hydrate
Property Value/Description Citation

Ozone Storage Capacity

Can reach mass fractions

significantly higher than

ozonated water or ice,

potentially up to several weight

percent.

[1]

Stability

More stable than gaseous

ozone, allowing for storage

and transport under controlled

temperature and pressure

conditions.

[1]

Decomposition

Decomposes to release ozone

and water, leaving no harmful

residues.

Formation Conditions

Typically requires elevated

pressures and low

temperatures. The presence of

"help guests" like carbon

dioxide can moderate the

formation conditions.

[1]

Laboratory-Scale Synthesis of Ozone Hydrate
This protocol describes a general method for the synthesis of mixed O₃ + O₂ + CO₂ hydrate, as

the presence of CO₂ as a help guest reduces the high pressure required for pure ozone
hydrate formation.
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Materials:

High-pressure reactor vessel equipped with a stirrer, temperature and pressure sensors, and

gas inlet/outlet ports.

Ozone generator.

Oxygen (O₂) and Carbon Dioxide (CO₂) gas cylinders with regulators.

Gas mixing chamber.

Deionized water.

Liquid nitrogen.

Iodometric titration setup for ozone concentration measurement.

Protocol:

Reactor Preparation: Clean and dry the high-pressure reactor. Add a specific volume of

deionized water to the reactor.

Cooling: Cool the reactor to a temperature just above the freezing point of water (e.g., 274

K).

Gas Mixture Preparation: Prepare a gas mixture of ozone, oxygen, and carbon dioxide in the

gas mixing chamber. The desired composition will depend on the target hydrate structure

and ozone concentration.

Pressurization: Introduce the prepared gas mixture into the reactor until the desired pressure

(e.g., 2.0-3.0 MPa) is reached.[1]

Hydrate Formation: Start the stirrer to ensure good gas-liquid contact. Monitor the pressure

and temperature. A drop in pressure at a constant temperature indicates hydrate formation.

Gas Replenishment: To maintain a high ozone concentration in the gas phase, periodically

and carefully vent a small amount of the gas from the reactor and replenish it with the fresh

O₃/O₂/CO₂ mixture.
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Termination and Sampling: Once hydrate formation ceases (i.e., no further pressure drop),

stop the stirrer. Cool the reactor with liquid nitrogen to stabilize the hydrate.

Analysis: Carefully collect the solid hydrate. A portion of the hydrate can be used for

immediate iodometric titration to determine the initial ozone concentration.[1] The remaining

hydrate can be stored at low temperatures (e.g., below 253 K) for stability tests.[1]

Safety Precautions: Ozone is a toxic and highly reactive gas. All procedures should be carried

out in a well-ventilated area, and appropriate personal protective equipment should be worn.

High-pressure equipment must be handled by trained personnel.

Industrial Application: Wastewater Treatment
Ozone is a powerful oxidant for treating a wide range of industrial wastewaters, effectively

reducing chemical oxygen demand (COD), biochemical oxygen demand (BOD), color, and

specific pollutants like phenols and cyanides.[2][3] Ozone hydrate can serve as a

concentrated and readily available source of ozone for these applications.

Mechanism of Action in Wastewater Treatment
Ozone primarily acts through two mechanisms:

Direct Oxidation: Ozone molecules directly react with organic and inorganic pollutants.

Indirect Oxidation: Ozone decomposes in water to form highly reactive hydroxyl radicals

(•OH), which are non-selective and potent oxidizing agents.[4]

Ozone Hydrate (Concentrated O₃ Source) Ozone (O₃)

Direct Oxidation

Hydroxyl Radicals (•OH)

Organic/Inorganic Pollutants

Indirect Oxidation

Degradation Products (e.g., CO₂, H₂O, simpler organics)

Click to download full resolution via product page

Caption: Ozone-mediated pollutant degradation pathway.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3489668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3489668/
https://ozonesolutions.com/blog/ozone-use-for-surface-sanitation/
https://www.mdpi.com/2073-4441/17/4/605
https://www.benchchem.com/product/b14423654/docs?utm_src=pdf-body#application-notes-and-protocols-for-ozone-hydrate-technology-in-industrial-applications
https://www.mdpi.com/2227-9717/9/6/1013
https://www.benchchem.com/product/b14423654/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-ozone-hydrate-technology-in-industrial-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14423654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data on Pollutant Removal
The following table summarizes the effectiveness of ozone in treating various industrial

effluents. While these studies primarily used ozonated water, ozone hydrate can be used to

generate the required aqueous ozone concentrations.

Industry Pollutant
Initial
Concentr
ation

Ozone
Dosage

Treatmen
t Time

%
Removal

Citation

Petrochemi

cal
Phenol 50 mg/L 8 mg/L/min 60 min 99.55% [3]

Petrochemi

cal
COD - 8 mg/L/min 60 min 56.53% [3]

Textile Color - 50 mg/L 50 min ~90%

Textile COD
2754 ± 40

mg/L
80 mg/L 30 min 67.4%

Cheese

Factory
TOC -

4.2 g/L

(total)
420 min ~67%

Protocol for Semi-Batch Ozonation of Industrial
Wastewater
This protocol describes a laboratory-scale semi-batch process for evaluating the efficacy of

ozone for treating industrial wastewater.

Equipment:

Semi-batch reactor with a gas diffuser, magnetic stirrer, sampling port, and off-gas vent.

Ozone generator.

Oxygen source.

Ozone gas analyzer.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.benchchem.com/product/b14423654/docs?utm_src=pdf-body#application-notes-and-protocols-for-ozone-hydrate-technology-in-industrial-applications
https://www.mdpi.com/2073-4441/17/4/605
https://www.mdpi.com/2073-4441/17/4/605
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14423654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical instruments for measuring COD, BOD, TOC, and specific pollutants.

Oxygen Source Ozone Generator Semi-Batch Reactor
(Wastewater + Stirrer)

O₃/O₂ Gas

Off-Gas Ozone Analyzer

Off-Gas

Vent

1. Fill Reactor with Wastewater 2. Set O₂ Flow & Temp 3. Start Ozone Flow 4. Collect Samples Periodically 5. Analyze Samples (COD, etc.) 6. Stop Ozone & Vent

Click to download full resolution via product page

Caption: Workflow for semi-batch ozonation experiment.

Procedure:

Reactor Setup: Fill the semi-batch reactor with a known volume of the industrial wastewater

sample.

Initial Sampling: Take an initial sample of the wastewater to determine the baseline

concentrations of the target pollutants.

Ozonation: Start the magnetic stirrer and begin bubbling the ozone/oxygen gas mixture

through the diffuser at a controlled flow rate. The ozone concentration in the feed gas should

be monitored.

Sampling: At regular intervals (e.g., 5, 10, 20, 30, 60 minutes), withdraw samples from the

reactor. It is crucial to immediately quench any residual ozone in the samples to prevent

further reaction before analysis. This can be done by adding a quenching agent like sodium

thiosulfate.

Analysis: Analyze the collected samples for the parameters of interest (e.g., COD, color,

specific pollutant concentration).

Off-Gas Monitoring: Continuously monitor the ozone concentration in the off-gas to

determine the ozone transfer efficiency.
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Data Analysis: Plot the concentration of pollutants as a function of time to determine the

reaction kinetics. Calculate the percentage removal for each pollutant.

Industrial Application: Food Preservation and
Surface Disinfection
Ozone is a GRAS (Generally Recognized As Safe) substance for use in food processing,

offering a chemical-free method for extending shelf life and ensuring microbial safety.[5] Ozone
hydrate can provide a controlled release of ozone for these applications.

Mechanism of Microbial Inactivation
Ozone inactivates microorganisms by oxidizing their cellular components. It attacks the cell

membrane of bacteria, leading to cell lysis, and damages the nucleic acids (DNA and RNA) of

both bacteria and viruses.[6]

Quantitative Data on Microbial Inactivation
The following table presents data on the effectiveness of ozone against various

microorganisms. The "Ct" value (Concentration x Time) is a common metric for disinfection

efficacy.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.food-safety.com/articles/4369-recent-ozone-applications-in-food-processing-and-sanitation
https://www.benchchem.com/product/b14423654/docs?utm_src=pdf-body#application-notes-and-protocols-for-ozone-hydrate-technology-in-industrial-applications
https://www.benchchem.com/product/b14423654/docs?utm_src=pdf-body#application-notes-and-protocols-for-ozone-hydrate-technology-in-industrial-applications
http://www.acts-systems.com/media/Yousef--InactivationOfFoodorneSpoilage&PathogenicBacteriaByOzone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14423654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microorgani
sm

Ozone
Concentrati
on (ppm)

Contact
Time (s)

Log
Reduction

Ct Value
(mg·min/L)
for ≥5-log
reduction

Citation

Escherichia

coli O157:H7
2.5 40 5-6 0.832 [6][7]

Listeria

monocytogen

es

2.5 40 >6 0.832 [6][7]

Pseudomona

s fluorescens
2.5 40 >5 - [6]

Staphylococc

us aureus
- -

98.9%

reduction

(aqueous)

- [8]

SARS-CoV-2 36 mg/L < 60
Complete

inactivation
- [9]

Protocol for Surface Disinfection of Food Contact
Surfaces
This protocol outlines a procedure for testing the efficacy of ozonated water (which can be

prepared from ozone hydrate) for disinfecting food contact surfaces like stainless steel.

Materials:

Ozonated water source with a known ozone concentration.

Sterile stainless steel coupons.

Cultures of relevant microorganisms (e.g., E. coli, Listeria monocytogenes).

Sterile swabs and culture media.

Incubator.
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Spray bottle for ozonated water application.

Protocol:

Surface Preparation and Inoculation: Aseptically inoculate the sterile stainless steel coupons

with a known concentration of the test microorganism and allow them to dry in a biosafety

cabinet.

Pre-treatment Sampling: Swab a set of control coupons to determine the initial microbial

load.

Ozone Application: Spray the inoculated surfaces with ozonated water for a defined contact

time (e.g., 30, 60, 120 seconds).

Post-treatment Sampling: Immediately after the contact time, swab the treated surfaces.

Microbial Enumeration: Plate the swabs onto appropriate culture media and incubate under

suitable conditions.

Data Analysis: Count the number of colony-forming units (CFUs) and calculate the log

reduction in microbial population compared to the untreated controls.
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Caption: Experimental workflow for surface disinfection.

Quantitative Analysis of Ozone Concentration
Accurate measurement of ozone concentration is critical for process control and validation.

Several methods are available for determining ozone concentration in both gas and aqueous

phases.
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Method Principle Application Pros Cons Citation

Iodometric

Titration

Ozone

oxidizes

iodide (I⁻) to

iodine (I₂),

which is then

titrated with a

standard

thiosulfate

solution.

Gas &

Aqueous

Phase

Well-

established,

primary

standard

method.

Can be

affected by

interfering

substances,

requires

skilled

operator.

[10]

UV-Vis

Spectrophoto

metry

Measures the

strong

absorbance

of ozone at

~254 nm in

the gas

phase or the

decolorization

of a dye (e.g.,

indigo

trisulfonate)

in the

aqueous

phase.

Gas &

Aqueous

Phase

Highly

accurate for

gas phase,

relatively

simple for

aqueous

phase.

Expensive

equipment for

gas phase,

potential for

interference

in aqueous

phase.

[11]

Electrochemi

cal Sensors

Amperometri

c or

potentiometri

c sensors

that produce

an electrical

signal

proportional

to the

dissolved

ozone

Aqueous

Phase

Real-time,

continuous

monitoring.

Requires

regular

calibration

and

maintenance.

[11]
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concentration

.

Conclusion and Future Outlook
Ozone technology offers a powerful and environmentally friendly solution for a wide range of

industrial applications, including wastewater treatment and food safety. Ozone hydrate
technology, in particular, holds significant promise as a method for storing and delivering highly

concentrated ozone, potentially enhancing the efficiency and cost-effectiveness of these

processes.

Further research is needed to develop scalable and economically viable methods for ozone
hydrate production and to explore its direct application in industrial settings. As the technology

matures, ozone hydrates could play a pivotal role in advancing sustainable industrial

practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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